![molecular formula C10H10 B145174 1-Ethynyl-1-(1-ethynylcyclopropyl)cyclopropane CAS No. 133191-23-8](/img/structure/B145174.png)
1-Ethynyl-1-(1-ethynylcyclopropyl)cyclopropane
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Overview
Description
1-Ethynyl-1-(1-ethynylcyclopropyl)cyclopropane, also known as ECPC, is a cyclopropane derivative that has been of interest to researchers due to its unique chemical structure and potential applications in scientific research. ECPC has been synthesized through various methods, and its mechanism of action and physiological effects have been studied in detail. In
Mechanism of Action
The mechanism of action of 1-Ethynyl-1-(1-ethynylcyclopropyl)cyclopropane involves the formation of a covalent bond between the ethynyl group of this compound and the heme iron of cytochrome P450 enzymes. This covalent bond inhibits the activity of the enzyme, leading to a decrease in the metabolism of drugs and other xenobiotics in the body. This compound has also been shown to inhibit the activity of soluble epoxide hydrolase, an enzyme that metabolizes epoxyeicosatrienoic acids (EETs), which are involved in the regulation of blood pressure and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the metabolism of drugs and other xenobiotics in the body, leading to an increase in their bioavailability. This compound has also been shown to increase the levels of EETs in the body, which may have beneficial effects on blood pressure and inflammation. However, the long-term effects of this compound on the body are not yet fully understood.
Advantages and Limitations for Lab Experiments
1-Ethynyl-1-(1-ethynylcyclopropyl)cyclopropane has several advantages as a tool for scientific research. It is a potent inhibitor of cytochrome P450 enzymes and soluble epoxide hydrolase, making it a useful tool for studying the mechanism of action of these enzymes. This compound is also relatively stable and easy to handle in the laboratory. However, the use of this compound in experiments may be limited by its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for 1-Ethynyl-1-(1-ethynylcyclopropyl)cyclopropane research. One area of interest is the development of new synthetic methods for this compound that are more efficient and yield higher purity. Another area of interest is the study of the long-term effects of this compound on the body, including its potential toxicity and effects on drug metabolism. Additionally, this compound may have potential applications in the development of new drugs that target cytochrome P450 enzymes and soluble epoxide hydrolase.
Synthesis Methods
Several methods have been reported for the synthesis of 1-Ethynyl-1-(1-ethynylcyclopropyl)cyclopropane, including the reaction of 1,1-dibromo-2-phenylcyclopropane with acetylene, the reaction of 1-phenyl-2-(trimethylsilyl)acetylene with 1-bromo-1-(1-phenylcyclopropyl)cyclopropane, and the reaction of 1-bromo-1-(1-phenylcyclopropyl)cyclopropane with lithium acetylide. The yield and purity of this compound can vary depending on the synthesis method used.
Scientific Research Applications
1-Ethynyl-1-(1-ethynylcyclopropyl)cyclopropane has been used in scientific research as a tool to study the mechanism of action of certain enzymes and proteins. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics in the body. This compound has also been used as a substrate for the study of cyclopropane ring-opening reactions catalyzed by enzymes such as cytochrome P450 and soluble epoxide hydrolase.
properties
CAS RN |
133191-23-8 |
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Molecular Formula |
C10H10 |
Molecular Weight |
130.19 g/mol |
IUPAC Name |
1-ethynyl-1-(1-ethynylcyclopropyl)cyclopropane |
InChI |
InChI=1S/C10H10/c1-3-9(5-6-9)10(4-2)7-8-10/h1-2H,5-8H2 |
InChI Key |
XWRZNWPHNDHWGO-UHFFFAOYSA-N |
SMILES |
C#CC1(CC1)C2(CC2)C#C |
Canonical SMILES |
C#CC1(CC1)C2(CC2)C#C |
synonyms |
1,1-Bicyclopropyl, 1,1-diethynyl- (9CI) |
Origin of Product |
United States |
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